Cas no 5521-60-8 (5-Methylpyrazine-2,3-dicarboxylicacid)

5-Methylpyrazine-2,3-dicarboxylicacid Properties

Names and Identifiers

• 5-Methylpyrazine-2,3-dicarboxylic acid
• 5-Methyl-2,3-pyrazinedicarboxylic acid
• 5-Methyl-pyrazin-2,3-dicarbonsaeure
• 5-methyl-pyrazine-2,3-dicarboxylic acid
• 5-Methylpyrazine-2,3-dicarboxylicacid
• 6-Methylpyrazine-2,3-dicarboxylic acid
• NSC 89408
• DTXSID70203708
• F51232
• AKOS006295220
• W-105580
• NCIOpen2_001375
• FT-0620666
• 5-Methylyrazine-2,3-dicarboxylicacid
• CS-0142447
• NSC-89408
• SCHEMBL6100470
• 5521-60-8
• NS00033264
• EINECS 226-867-7
• NSC89408
• ZSVGGGCOTVOOSG-UHFFFAOYSA-N
• 2,3-Pyrazinedicarboxylic acid, 5-methyl-
• +Expand

• MDL： MFCD06200818
• InChIKey： ZSVGGGCOTVOOSG-UHFFFAOYSA-N
• Inchi： 1S/C7H6N2O4/c1-3-2-8-4(6(10)11)5(9-3)7(12)13/h2H,1H3,(H,10,11)(H,12,13)
• SMILES： CC1=NC(=C(C(=O)O)N=C1)C(=O)O

Computed Properties

• Exact Mass: 182.03300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.03275668g/mol
• Heavy Atom Count: 13
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 100Ų

Experimental Properties

• LogP: 0.18140
• PSA: 100.38000
• Color/Form: Not determined
• Solubility: Not determined

5-Methylpyrazine-2,3-dicarboxylicacid Security Information

5-Methylpyrazine-2,3-dicarboxylicacid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%